Cas no 1049971-33-6 (2-(1-aminopropan-2-yl)benzene-1,4-diol)

• Product Name: 2-(1-aminopropan-2-yl)benzene-1,4-diol
• CAS No: 1049971-33-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 2875024
• PubChem ID: 3028773
• Update Time: 2025-06-12

2-(1-aminopropan-2-yl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(2-amino-1-methylethyl)-
• 2-(1-aminopropan-2-yl)benzene-1,4-diol

• Inchi： 1S/C9H13NO2/c1-6(5-10)8-4-7(11)2-3-9(8)12/h2-4,6,11-12H,5,10H2,1H3
• InChI Key： AXOBVZKJOOCZJL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(O)C=C1C(C)CN

Additional information on 2-(1-aminopropan-2-yl)benzene-1,4-diol

Introduction to 2-(1-aminopropan-2-yl)benzene-1,4-diol (CAS No. 1049971-33-6)

2-(1-aminopropan-2-yl)benzene-1,4-diol, also known by its CAS number 1049971-33-6, is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring with two hydroxyl groups at the 1 and 4 positions, and an amino-substituted propyl group attached to the benzene ring. These structural elements contribute to its diverse chemical properties and biological activities.

The molecular formula of 2-(1-aminopropan-2-yl)benzene-1,4-diol is C₉H₁₃NO₃, and its molecular weight is approximately 183.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In the realm of medicinal chemistry, 2-(1-aminopropan-2-yl)benzene-1,4-diol has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 2-(1-aminopropan-2-yl)benzene-1,4-diol exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-(1-aminopropan-2-yl)benzene-1,4-diol has also shown promise in neuroprotective research. A 2023 study published in the Journal of Neurochemistry demonstrated that this compound could protect neuronal cells from oxidative damage induced by hydrogen peroxide. The mechanism of action involves the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), which help to neutralize reactive oxygen species (ROS) and prevent cell death.

In addition to its direct biological activities, 2-(1-aminopropan-2-yl)benzene-1,4-diol has been used as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. For example, researchers at the University of California have developed novel derivatives of 2-(1-aminopropan-2-yl)benzene-1,4-diol that exhibit improved bioavailability and pharmacokinetic profiles. These derivatives are currently undergoing preclinical testing for their efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(1-aminopropan-2-yl)benzene-1,4-diol can be achieved through various routes, including the reaction of 4-hydroxybenzaldehyde with 3-amino-propanol followed by reduction. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste and reduce energy consumption.

In terms of safety and handling, 2-(1-aminopropan-2-yl)benzene-1,4-diol should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound with appropriate personal protective equipment (PPE), including gloves and safety goggles, to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and disposal.

The future outlook for 2-(1-aminopropan-2-yl)benzene-1,4-diol is promising. Ongoing research continues to uncover new applications and mechanisms of action for this compound. As more data becomes available from clinical trials and preclinical studies, it is likely that 2-(1-aminopropan-2-yl)benzene-1,4-diol will play an increasingly important role in the development of novel therapeutics for a wide range of diseases.

In conclusion, 2-(1-amino-propanoyl)benzene-l , 4-diol (CAS No. 104997l -33 -6) represents a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further investigation and development into new therapeutic agents.